Cas no 2228416-97-3 (4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine
• CAS No: 2228416-97-3
• MF: C₁₄H₁₉F₂NO
• MW: 255.303570985794
• CID: 5999045
• PubChem ID: 165689573
• Update Time: 2025-05-25

4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine
• 2228416-97-3
• EN300-1970565

• Inchi： 1S/C14H19F2NO/c1-10-9-11(18-2)3-4-12(10)13(17)5-7-14(15,16)8-6-13/h3-4,9H,5-8,17H2,1-2H3
• InChI Key： BFYYKXLYNYMORD-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(=CC=2C)OC)(CC1)N)F

Computed Properties

• Exact Mass: 255.14347055g/mol
• Monoisotopic Mass: 255.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine

Introduction to 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine (CAS No. 2228416-97-3) in Modern Chemical Research

4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine, identified by its CAS number 2228416-97-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules characterized by its unique structural features, including fluoro-substituted aromatic rings and a cyclohexane backbone, which contribute to its distinct chemical properties and potential biological activities. The presence of both fluorine and methoxy groups in its structure enhances its lipophilicity and metabolic stability, making it a promising candidate for further investigation in drug discovery and development.

The fluoro group, in particular, is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In medicinal chemistry, fluorine atoms are frequently incorporated into drug candidates to improve their bioavailability, binding affinity, and resistance to metabolic degradation. The 4-methoxy-2-methylphenyl moiety adds another layer of complexity to the compound’s structure, influencing its electronic distribution and interactions with biological targets. This combination of structural elements makes 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of this compound more efficiently. By leveraging high-throughput virtual screening techniques, scientists have been able to identify novel binding interactions between 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine and various biological targets. These studies have revealed promising leads for the development of drugs targeting neurological disorders, inflammatory diseases, and even certain types of cancer.

In the realm of drug discovery, the synthesis of 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine has been optimized through multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of fluorine atoms often requires specialized reaction conditions to ensure high yields and purity. Techniques such as nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions are commonly employed to achieve the desired fluorinated products. The synthesis also involves careful consideration of stereochemistry to ensure the correct configuration of the cyclohexane ring, which can significantly impact the compound’s biological activity.

The methoxy group in the phenyl ring not only contributes to the compound’s lipophilicity but also serves as a potential site for further functionalization. This flexibility allows chemists to modify the molecule in various ways to fine-tune its properties for specific applications. For instance, introducing additional substituents at different positions on the aromatic ring can alter the compound’s solubility, permeability across biological membranes (P-glycoprotein), or interaction with enzymes and receptors.

One of the most intriguing aspects of 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine is its potential role in modulating signaling pathways associated with disease progression. Emerging research suggests that this compound may interact with key enzymes involved in inflammation and oxidative stress, two critical factors in many chronic diseases. By inhibiting or activating these enzymes, 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine could potentially serve as a lead compound for developing treatments against conditions such as rheumatoid arthritis or neurodegenerative disorders.

The pharmaceutical industry has long recognized the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms can enhance a drug’s metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 (CYP). Additionally, fluorine can improve binding affinity by increasing electronic density at specific sites on biological targets. These properties make 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-amine an attractive candidate for further exploration in this context.

Recent clinical trials have begun to explore the therapeutic potential of fluorinated analogs similar to 4,4-difluoro-1-(4-methoxy-2-methylphenyl)cyclohexan-1-am ine. While these trials are still in early stages, preliminary results have shown encouraging signs regarding their efficacy and safety profiles. Researchers are particularly interested in how these compounds interact with proteins involved in cell signaling and how they can be tailored to target specific disease mechanisms.

The development of novel synthetic routes for CAS No 2228416 97 3 continues to be an area of active research. Advances in green chemistry principles have led to more sustainable methods for producing fluorinated compounds without compromising yield or purity. These innovations not only reduce environmental impact but also make large-scale production more feasible for pharmaceutical applications.

In conclusion, 2228416 97 3 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Its combination of fluoro-substituted aromatic rings and cyclohexane backbone makes it a versatile scaffold for drug discovery efforts aimed at treating various diseases. As research progresses, 2228416 97 3 is poised to play an important role in developing next-generation therapeutics that address unmet medical needs.